Cas no 543-27-1 (2-methylpropyl chloroformate)

2-methylpropyl chloroformate Properties

Names and Identifiers

• Isobutyl chloroformate
• carbonochloridic acid 2-methylpropyl ester
• CHLOROFORMIC ACID ISOBUTYL ESTER
• IBCF
• 2-methyl-1-propylchlorocarbonate
• 2-Methylpropyl carbonochloridate
• 2-Methylpropyl chloroformate
• Chlorocarbonic acid isobutyl ester
• Formic acid, chloro-, isobutyl ester
• Isobutyl chloridocarbonate
• #niso-Butyl chloroformate
• isobutyl chloformate
• Isobutyl chlorocarbonate
• Chloroformic Acid Isobutyl Ester
• CARBONOCHLORIDIC ACID, 2-METHYLPROPYL ESTER
• 2-methylpropylchloroformate
• isobutylchoroformate
• chloroformic acid-isobutylester
• isobutyichioroformate
• isobutylchlorocarbonate
• A7899
• ClCOOi-Bu
• i-BuOCOCl
• i-Butylchloroformate
• 6S785TC0OB
• SB40458
• MFCD00000642
• BP-31022
• isobutyl chloroformat
• ClCO2i-Bu
• iso-butylchloroformate
• UNII-6S785TC0OB
• Isobutyl chloroformate [NA2742] [Poison]
• NS00033045
• F0001-1428
• EINECS 208-840-1
• iso-butyl chloroformate
• isobutyl chloro-formate
• chloroformic acid iso-butyl ester
• isobutyl chioroformate
• isobutyl chloroform ate
• chloroformic acid isobutylester
• chloroformic acid isobutyl-ester
• i-Butyl chloroformate
• isobutyl chlo-roformate
• NSC8429
• isobutlychloroformate
• VS-02945
• 2-methylpropyl chlorocarbonate
• 2-methylpropoxycarbonyl chloride
• NSC 8429
• SCHEMBL1745
• Isobutyl chloroformate, 98%
• CJC-1293 TFA Salt Hydrate (>90%)
• InChI=1/C5H9ClO2/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H
• Isobutylchloroformate
• iBuOCOCl
• AKOS000121338
• ClCO2iBu
• isobutyl choroformate
• isobutyloxycarbonyl chloride
• DTXSID8052194
• ISOBUTYL CHLOROCARBONATE [MI]
• isobutyl carbonochloridate
• 2-methylpropyloxycarbonylchloride
• Isobutyl chloroformate, purum, >=98.0% (GC)
• Q27265420
• isobutyl-chloroformate
• iso-butyl-chloroformate
• isobutylchlorformate
• NSC-8429
• 543-27-1
• EN300-17639
• FT-0627353
• Isobutyl chloroformate,98%
• Carbonochloridic acid, 2methylpropyl ester
• STL146531
• BBL011424
• isobutoxycarbonyl chloride
• Formic acid, chloro, isobutyl ester (8CI)
• 2Methylpropyl chloroformate
• DTXCID3030765
• 2Methylpropyl carbonochloridate
• Formic acid, chloro, isobutyl ester
• DB-002758
• +Expand

• MDL： MFCD00000642
• InChIKey： YOETUEMZNOLGDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9ClO2/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3
• SMILES： CC(C)COC(=O)Cl
• BRN： 956590

Computed Properties

• Exact Mass: 136.029107g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 136.029107g/mol
• Monoisotopic Mass: 136.029107g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 8
• Complexity: 80.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Vapor Density: Relative vapor density (air = 1): 4.71
• LogP: 2.01780
• PSA: 26.30000
• Merck: 5139
• Refractive Index: 1.407
• Water Partition Coefficient: Immiscible with water.
• Boiling Point: 129°C
• Melting Point: -80°C
• Vapor Pressure: 0.33 mm Hg ( 20 °C)
• Flash Point: 39 ºC
• Solubility: benzene: miscible
• Color/Form: Colorless liquid with pungent smell. [1]
• Solubility: Soluble in hot ethanol, benzene, chloroform, miscible in ether. [8]
• Sensitiveness: Moisture Sensitive
• Density: 1.053

2-methylpropyl chloroformate Security Information

• Symbol: GHS02 GHS05 GHS06
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：I
• Packing Group：I
• Risk Phrases：R10; R22; R23; R34
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3390 6.1/PG 1
• Hazard Statement： H226,H302,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Storage temperature 2-8 ° C, argon filled storage, regular ventilation
• PackingGroup：II
• Risk Phrases： R10;R22;R23;R34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-19

2-methylpropyl chloroformate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents